Cas no 2168307-74-0 (2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile
• CAS No: 2168307-74-0
• MF: C₁₀H₇BrN₄
• MW: 263.093380212784
• CID: 6307003
• PubChem ID: 165798070
• Update Time: 2025-10-19

2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile
• EN300-1296753
• 2168307-74-0

• Inchi： 1S/C10H7BrN4/c11-9-8(6(5-12)10(13)15-9)7-3-1-2-4-14-7/h1-4,15H,13H2
• InChI Key： HPVODMMVLITDQC-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CN=2)C(C#N)=C(N)N1

Computed Properties

• Exact Mass: 261.98541g/mol
• Monoisotopic Mass: 261.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile

Comprehensive Overview of 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile (CAS No. 2168307-74-0)

The compound 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile (CAS No. 2168307-74-0) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrrole core, a pyridine substituent, and a cyano functional group, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for kinase inhibitors and antiviral agents, aligning with current trends in targeted therapy development.

In recent years, the demand for nitrogen-containing heterocycles like 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile has surged due to their versatility in medicinal chemistry. The presence of both amino and bromo groups allows for diverse derivatization, making it valuable for structure-activity relationship (SAR) studies. This characteristic has positioned the compound as a key intermediate in the synthesis of potential anticancer compounds, a topic frequently searched in scientific databases and AI-driven research platforms.

The pyridine-pyrrole hybrid structure of this compound contributes to its unique electronic properties, which are crucial for molecular recognition in biological systems. Computational chemistry studies suggest that the compound's planar configuration enhances its binding affinity to various enzyme active sites, particularly those involving protein-protein interactions. These attributes make it relevant to current investigations into COVID-19 therapeutics and neurodegenerative disease treatments, though direct applications require further validation.

Synthetic approaches to 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile typically involve multi-step procedures starting from 2-aminopyridine derivatives. Recent literature highlights optimized methods using palladium-catalyzed cross-coupling reactions, reflecting the growing emphasis on green chemistry principles in organic synthesis. The compound's crystallographic data and spectroscopic properties (including distinctive NMR patterns) have been well-documented, addressing common queries from analytical chemists working with similar structures.

From a commercial perspective, the compound's CAS registry number 2168307-74-0 serves as a crucial identifier for procurement and regulatory compliance. Suppliers often highlight its ≥95% purity grade, meeting the stringent requirements of high-throughput screening platforms. The growing interest in fragment-based drug design has further increased its relevance, as evidenced by citation trends in patent literature and PubMed indexed articles.

Environmental and safety profiles of 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile have been assessed through standard OECD guidelines, with particular attention to its biodegradability and ecotoxicity. These studies respond to increasing industry focus on sustainable chemistry practices, a frequent search topic among environmental scientists. The compound's stability under various pH conditions makes it suitable for formulation development, another area of persistent research interest.

Emerging applications in material science have revealed that the conjugated system in this molecule exhibits interesting photophysical properties. Researchers are exploring its potential in organic electronics, particularly as a component in OLED materials and molecular sensors. This interdisciplinary relevance addresses frequent queries about dual-purpose chemical entities in both biomedical and technological applications.

Quality control protocols for CAS 2168307-74-0 typically involve HPLC-UV analysis and mass spectrometry verification, topics commonly searched by quality assurance professionals. The compound's shelf life and storage conditions (generally recommended at 2-8°C under inert atmosphere) are frequently addressed in technical datasheets, reflecting practical concerns in laboratory management.

Patent analysis shows growing intellectual property activity around derivatives of 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile, particularly in claims related to JAK-STAT signaling inhibitors and immune modulators. This correlates with increasing search volumes for small molecule immunotherapies in scientific search engines. The compound's structure-activity relationship with various biological targets continues to be an active area of investigation in academic and industrial settings.

In summary, 2-amino-5-bromo-4-(pyridin-2-yl)-1H-pyrrole-3-carbonitrile represents a multifaceted chemical entity with expanding applications across multiple scientific disciplines. Its combination of pharmacophore elements and structural modularity ensures its continued relevance in cutting-edge research, addressing numerous frequently asked questions in modern chemical and pharmaceutical sciences.